Cas no 36822-08-9 (3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one
• CAS No: 36822-08-9
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• MDL: MFCD01830098
• CID: 3060300
• PubChem ID: 135442517
• Update Time: 2025-05-20

3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one
• AKOS000281388
• 8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one
• MFCD01830098
• DB-102430
• CS-0102073
• 3H-[1]benzothiolo[3,2-d]pyrimidin-4-one
• BENZO[4,5]THIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• benzothieno pyrimidin-4-one
• [1]benzothieno[3,2-d]pyrimidin-4(3H)-one
• STK351196
• EU-0063518
• 1H-[1]benzothiolo[3,2-d]pyrimidin-4-one
• FS-1693
• Benzothieno[3,2-d]-3H-pyrimidin-4-one
• SCHEMBL8894268
• F19628
• SR-01000581308-1
• 36822-08-9
• AA-516/12432140
• SCHEMBL4208864
• QFMSRGZWWJLTQE-UHFFFAOYSA-N
• 4-Hydroxybenzothieno[3,2-d]pyrimidine
• SR-01000581308

• MDL： MFCD01830098
• Inchi： 1S/C10H6N2OS/c13-10-9-8(11-5-12-10)6-3-1-2-4-7(6)14-9/h1-5H,(H,11,12,13)
• InChI Key： QFMSRGZWWJLTQE-UHFFFAOYSA-N
• SMILES： S1C2C(NC=NC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 202.02008399g/mol
• Monoisotopic Mass: 202.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Melting Point: >230°C

Additional information on 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one (CAS No. 36822-08-9)

3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one (CAS No. 36822-08-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. This compound belongs to the class of benzo-fused thienopyrimidinones, which are known for their diverse biological activities and utility in drug discovery. Researchers and industry professionals frequently search for terms like "synthesis of 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one", "CAS 36822-08-9 applications", and "thienopyrimidinone derivatives", reflecting the growing interest in this molecule.

The molecular structure of 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one combines a benzothiophene core with a pyrimidinone ring, resulting in a scaffold that exhibits remarkable stability and reactivity. This makes it a valuable intermediate in the synthesis of more complex compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeting cancer pathways, with searches like "thienopyrimidinone in oncology" and "CAS 36822-08-9 mechanism of action" trending in scientific databases.

In addition to its pharmaceutical relevance, 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one is also explored in material science for its optoelectronic properties. Its conjugated π-system makes it a candidate for organic semiconductors and light-emitting diodes (LEDs). Queries such as "thienopyrimidinone in OLEDs" and "CAS 36822-08-9 electronic applications" underscore its versatility beyond traditional chemistry.

The synthesis of 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a key focus area, as evidenced by searches for "efficient synthesis of benzo-fused thienopyrimidinones" and "CAS 36822-08-9 yield improvement". Green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, are also being investigated to enhance sustainability.

From a regulatory standpoint, 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one is not classified as a hazardous substance, aligning with its safe handling profile in laboratory settings. However, researchers often seek information on "CAS 36822-08-9 safety data" and "thienopyrimidinone storage guidelines" to ensure compliance with best practices. Its stability under ambient conditions further supports its widespread use.

Looking ahead, the demand for 3H-Benzo[4,5]thieno[3,2-d]pyrimidin-4-one is expected to rise, driven by its applications in drug development and advanced materials. Emerging trends like AI-driven molecular design and high-throughput screening are likely to accelerate its adoption, with search terms such as "computational modeling of thienopyrimidinones" gaining traction. This compound exemplifies the intersection of chemistry, biology, and technology, offering endless possibilities for innovation.